Cas no 2172138-65-5 (4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 2172138-65-5
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 6066726
• PubChem ID: 165507373
• Update Time: 2025-05-25

4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid
• 2172138-65-5
• EN300-1294435

• Inchi： 1S/C12H16N2O3/c1-8-3-2-4-10(5-8)14-6-9(7-15)11(13-14)12(16)17/h6-8,10H,2-5H2,1H3,(H,16,17)
• InChI Key： OZRIQQQXHRVZSJ-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=CN(C2CCCC(C)C2)N=1)=O

Computed Properties

• Exact Mass: 236.11609238g/mol
• Monoisotopic Mass: 236.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 72.2Ų

Additional information on 4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid

4-Formyl-1-(3-Methylcyclohexyl)-1H-Pyrazole-3-Carboxylic Acid: A Comprehensive Overview

4-Formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid, also known by its CAS number 2172138-65-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule comprises a pyrazole ring, a formyl group at the 4-position, and a 3-methylcyclohexyl substituent at the 1-position, along with a carboxylic acid group at the 3-position. These structural features contribute to its unique chemical properties and potential applications in drug discovery.

The synthesis of 4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid involves a series of well-established organic reactions. The pyrazole ring is typically formed through the cyclization of 1,4-dicarbonyl compounds or via the Paal-Knorr synthesis, which utilizes β-diketones or β-diketo esters. The introduction of the formyl group and the 3-methylcyclohexyl substituent requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and stereocontrol have further enhanced the efficiency of these synthetic routes, making this compound more accessible for research purposes.

One of the most notable aspects of 4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid is its potential as a lead compound in drug development. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in cellular signaling pathways. Additionally, its carboxylic acid group provides an opportunity for further functionalization, such as the formation of bioisosteres or prodrugs, thereby expanding its therapeutic potential.

The pharmacokinetic properties of 4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid have also been investigated in preclinical models. Research indicates that this compound demonstrates favorable absorption and distribution profiles, which are critical for its effectiveness as a drug candidate. Furthermore, its metabolic stability and excretion pathways have been characterized using advanced analytical techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS). These findings provide valuable insights into optimizing its bioavailability and minimizing potential toxicity.

In terms of toxicity and safety assessment, recent studies have evaluated the acute and chronic effects of 4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid in animal models. Results suggest that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organ systems. However, further long-term studies are required to fully understand its safety profile and potential risks associated with chronic use.

The development of novel pyrazole derivatives like 4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid has been driven by advancements in computational chemistry and high-throughput screening technologies. These tools enable researchers to predict bioactivity, optimize molecular properties, and accelerate the discovery process. For example, molecular docking studies have revealed that this compound interacts favorably with specific binding sites on target proteins, providing a rational basis for its biological activity.

In conclusion, 4-formyl-1-(3-methylcyclohexyl)-1H-pyrazole-3-carboxylic acid represents a promising lead compound with diverse applications in drug discovery and development. Its unique chemical structure, favorable pharmacokinetic properties, and potent biological activity make it an attractive candidate for further investigation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing modern medicine.